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Compound of Interest

Compound Name: RM-65

Cat. No.: B1679413 Get Quote

An extensive search for in vitro studies on the efficacy of a compound referred to as "RM-65"

has yielded ambiguous results, preventing the creation of the requested in-depth technical

guide. The term "RM-65" does not appear to be a standard or widely recognized designation

for a specific therapeutic agent in publicly available scientific literature.

The search for information on "RM-65" led to a variety of unrelated scientific contexts where

"RM" and "65" appear in proximity, but not as a singular identifier for a compound. These

include:

p65 (RelA): A protein subunit of the NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) transcription factor. The NF-κB signaling pathway is a critical regulator of

inflammatory responses, and p65 is a frequent target in drug discovery for inflammatory

diseases.

TA-65: A nutritional supplement and telomerase activator derived from the plant Astragalus

membranaceus. Studies on TA-65 have investigated its effects on telomere length and

markers of aging.

Ref-1 Cysteine 65: This refers to a specific amino acid, cysteine, at position 65 of the Redox

Effector Factor 1 (Ref-1) protein, also known as Apurinic/apyrimidinic endonuclease 1

(APE1). This protein is involved in DNA repair and redox signaling, and the Cys65 residue is

crucial for its redox activity.
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Raw Milk (RM) Thermization: In the context of food science, "RM" can stand for raw milk,

and one study investigated the effects of thermization at 65°C on the microbial content of

sheep milk.

Without a precise identification of the molecule or agent designated as "RM-65," it is not

possible to proceed with the development of the requested technical guide. Key requirements

such as the summarization of quantitative efficacy data, detailing of experimental protocols,

and visualization of relevant signaling pathways are contingent on the availability of specific

research pertaining to a known compound.

To fulfill your request, please provide additional information to clarify the identity of "RM-65."

This could include:

The full chemical name or structure.

The class of drug or compound.

The therapeutic area of interest.

Any associated company, research institution, or publication.

Upon receiving more specific details, a targeted search for the relevant scientific literature can

be conducted to generate the comprehensive technical guide you require.

To cite this document: BenchChem. [Inquiry Regarding "RM-65": Clarification Required for
In-Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679413#in-vitro-studies-of-rm-65-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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